Cas no 61665-99-4 (Butanoic acid, 1-phenyl-1,4-pentadienyl ester)

• Product Name: Butanoic acid, 1-phenyl-1,4-pentadienyl ester
• CAS No: 61665-99-4
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 470905
• PubChem ID: 71393634
• Update Time: 2025-04-19

Butanoic acid, 1-phenyl-1,4-pentadienyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 1-phenyl-1,4-pentadienyl ester
• 1-phenylpenta-1,4-dienyl butanoate
• 1-Phenylpenta-1,4-dien-1-yl butanoate
• 61665-99-4
• DTXSID40815392

• Inchi： 1S/C15H18O2/c1-3-5-12-14(17-15(16)9-4-2)13-10-7-6-8-11-13/h3,6-8,10-12H,1,4-5,9H2,2H3
• InChI Key： WIKDXMACUMRQLY-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C(=CCC=C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 230.13074
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3